Fluoro hypofluorite;neodymium

Specification

• CAS No.: 13816-43-8
• Molecular Formula: F2NdO
• Molecular Weight: 198.238
• IUPAC Name: fluoro hypofluorite;neodymium
• Standard InChI: InChI=1S/F2O.Nd/c1-3-2
• Standard InChI Key: XDFDJBOEIDRBBG-UHFFFAOYSA-N
• SMILES: O(F)F.[Nd]

Introduction

Chemical Identity and Structure

Fluoro hypofluorite;neodymium, with the chemical formula F2NdO, represents a compound containing neodymium bonded with both fluorine and oxygen atoms. Its structure consists of a hypofluorite moiety (O(F)F) and a neodymium atom, as indicated by its SMILES notation O(F)F.[Nd]. This arrangement creates a compound that exhibits properties characteristic of both neodymium compounds and fluorinated materials.

Identification Parameters

The compound is registered in chemical databases with specific identifiers that allow for its unambiguous identification in scientific literature and research.

Parameter	Value
PubChem CID	57348200
CAS Registry Number	13816-43-8
Molecular Formula	F2NdO
InChI	InChI=1S/F2O.Nd/c1-3-2;
InChIKey	XDFDJBOEIDRBBG-UHFFFAOYSA-N
DSSTox Substance ID	DTXSID10721592

These identification parameters are essential for accurately tracking and referencing this compound in scientific databases and literature.

Structural Features

The molecular structure of fluoro hypofluorite;neodymium contains an interesting arrangement where the neodymium atom is bonded to both fluorine atoms and an oxygen atom. This creates a configuration that influences its chemical behavior and reactivity. The compound contains no hydrogen bond donors but has three hydrogen bond acceptors, suggesting its potential for certain types of chemical interactions.

Physical Properties

Fluoro hypofluorite;neodymium possesses physical properties that reflect its composition and structure. These properties determine its behavior under various conditions and its potential applications.

Fundamental Physical Properties

The physical characteristics of fluoro hypofluorite;neodymium are summarized in the following table:

Property	Value
Molecular Weight	198.24 g/mol
Exact Mass	195.89945 Da
Monoisotopic Mass	195.89945 Da
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	0

These properties provide insight into the compound's behavior in various chemical and physical processes.

Appearance and State

While specific information on the appearance of fluoro hypofluorite;neodymium is limited in the available literature, many neodymium compounds exhibit characteristic colors due to the electronic structure of the neodymium ion. For comparison, neodymium(III) fluoride (NdF3) is described as a purplish pink colored solid with a high melting point. It is reasonable to expect that fluoro hypofluorite;neodymium might display similar coloration, though its exact appearance would need to be confirmed through direct observation.

Chemical Properties and Reactivity

The chemical behavior of fluoro hypofluorite;neodymium is influenced by the properties of both neodymium and the fluoro hypofluorite group.

Oxidation States

Neodymium typically exhibits a +3 oxidation state in its compounds, though it can also show +2 and +4 states under certain conditions. In fluoro hypofluorite;neodymium, the exact oxidation state would need to be determined through detailed structural analysis, but it likely involves neodymium in its common +3 state.

Related Compounds and Comparative Analysis

Several compounds related to fluoro hypofluorite;neodymium provide context for understanding its properties and behavior.

Neodymium(III) Fluoride (NdF3)

Neodymium(III) fluoride (NdF3) is a well-documented compound that shares chemical elements with fluoro hypofluorite;neodymium. It is characterized as a purplish pink solid with high insolubility in water. This insolubility is a common feature of lanthanide fluorides and might also be exhibited by fluoro hypofluorite;neodymium.

Neodymium Oxide (Nd2O3)

Neodymium oxide, another related compound, has been studied for its toxicological properties and is used in various applications. The compound can react with hydrofluoric acid to form neodymium(III) fluoride, suggesting potential chemical relationships with fluoro hypofluorite;neodymium.